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Compound of Interest

Compound Name: 3,4-Dibromofuran

Cat. No.: B150810

For Researchers, Scientists, and Drug Development Professionals

Introduction

3,4-Dibromofuran is a halogenated heterocyclic compound that serves as a versatile synthetic
intermediate in the fields of medicinal chemistry, agrochemicals, and materials science.[1] Its
unique substitution pattern and the presence of two bromine atoms make it a valuable building
block for the synthesis of more complex molecules through various organic reactions, such as
cross-coupling and cycloaddition.[1] This technical guide provides a comprehensive overview
of the physical properties of 3,4-Dibromofuran, detailed experimental protocols for their
determination, and a visualization of a key reaction pathway.

Core Physical Properties of 3,4-Dibromofuran

The physical characteristics of 3,4-Dibromofuran are crucial for its handling, storage, and
application in synthetic chemistry. A summary of its key physical properties is presented in the

table below.
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Property Value Source(s)
Molecular Formula C4H2Br20

Molecular Weight 225.87 g/mol

Appearance Colorless to brown clear liquid [1]

Melting Point 6 °C [1]

Boiling Point 166 °C (at 760 mmHgQ) [1]

Density 2.2 g/cm3 [1]
Refractive Index n20/D 1.55 [1]

CAS Number 32460-02-9

Experimental Protocols for Physical Property

Determination

The following sections detail the standard experimental methodologies that are typically

employed to determine the physical properties of liquid organic compounds like 3,4-

Dibromofuran.

Melting Point Determination

The melting point of a substance is the temperature at which it transitions from a solid to a

liquid state. For a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Thermometer (calibrated)

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle (if the sample is crystalline)
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Procedure:

o A small amount of 3,4-Dibromofuran is introduced into a capillary tube and packed down to
a height of 2-3 mm.

e The capillary tube is placed in the heating block of the melting point apparatus.

o The sample is heated rapidly to a temperature about 10-15°C below the expected melting
point.

e The heating rate is then reduced to 1-2°C per minute to allow for accurate observation.

o The temperature at which the first drop of liquid appears is recorded as the beginning of the
melting range.

o The temperature at which the entire solid has turned into a clear liquid is recorded as the end
of the melting range.

Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.

Apparatus:

Thiele tube or a small test tube with a side arm

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating mantle or oil bath

Small rubber band or wire to attach the sample tube to the thermometer

Procedure (Micro method):

o Afew drops of 3,4-Dibromofuran are placed in a small test tube.
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o Acapillary tube, sealed at the top end, is placed open-end-down into the liquid.
e The test tube is attached to a thermometer and heated in a Thiele tube or an oil bath.

o As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

e The heating is stopped, and the liquid is allowed to cool slowly.

e The temperature at which the liquid just begins to enter the capillary tube is recorded as the
boiling point.

Density Determination

Density is the mass of a substance per unit volume.

Apparatus:

» Pycnometer (density bottle) of a known volume

e Analytical balance

e Thermometer

Procedure:

e The empty, clean, and dry pycnometer is weighed accurately on an analytical balance.

e The pycnometer is filled with 3,4-Dibromofuran, ensuring no air bubbles are trapped. The
stopper is inserted, and any excess liquid is wiped off.

e The filled pycnometer is weighed again to determine the mass of the liquid.
e The temperature of the liquid is recorded.

o The density is calculated by dividing the mass of the liquid by the known volume of the
pycnometer.
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Synthesis of 3,4-Dibromofuran

A common method for the synthesis of 3,4-Dibromofuran is the oxidative cyclodehydration of
(E)-2,3-dibromobut-2-ene-1,4-diol.

Reaction Scheme:

((E)-Z,3-dibromobut-2-ene-1,4-diol\ *

@Ifuric Acid (CrOs/H2S04)

\

Oxidative Cyclodehydration

3,4-Dibromofuran

Click to download full resolution via product page
Caption: Synthesis of 3,4-Dibromofuran.

Experimental Protocol Outline: (E)-2,3-dibromobut-2-ene-1,4-diol is treated with an oxidizing
agent, such as chromosulfuric acid. The reaction mixture is heated, and the volatile 3,4-
Dibromofuran product is continuously removed from the reaction mixture by steam distillation.
This prevents decomposition of the product under the harsh reaction conditions. The distilled
product is then collected and purified.

Reactivity Profile: Diels-Alder Reaction

3,4-Dibromofuran can act as a diene in Diels-Alder reactions. A notable example is its reaction
with diethyl azodicarboxylate, which proceeds through a [4+2] cycloaddition followed by a
rearrangement to form a tetrahydropyridazinone derivative.

Experimental Workflow:
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Reactants

3,4-Dibromofuran Diethyl Azodicarboxylate

eactlon Steps

QHZ] Cycloaddltlo>

orms unstable adduct

Qontaneous Rearrangement>

Product

Tetrahydropyridazinone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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